4-Pyrimidinol, 2-amino-5-hexyl-6-methyl-

• CAS No.: 4038-54-4
• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• IUPAC Name: 2-amino-5-hexyl-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H19N3O/c1-3-4-5-6-7-9-8(2)13-11(12)14-10(9)15/h3-7H2,1-2H3,(H3,12,13,14,15)
• InChI Key: BLHUMPJZJWQBRP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(N=C(NC1=O)N)C

Description

This substitution pattern distinguishes it from other pyrimidine analogs, particularly in terms of hydrophobicity and steric bulk due to the hexyl substituent.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Analysis and Molecular Features

The following table compares key structural and physicochemical properties of 2-amino-5-hexyl-6-methyl-4-pyrimidinol with analogous compounds:

Compound Name	Substituents (Positions)	Molecular Formula	Key Features/Applications	LogP*	Melting Point (°C)
4-Pyrimidinol, 2-amino-5-hexyl-6-methyl	2-NH₂, 5-C₆H₁₃, 6-CH₃	C₁₁H₂₀N₄O	High lipophilicity (hexyl chain)	~3.0†	Not reported
5-Butyl-2-(dimethylamino)-6-methyl-4(3H)-pyrimidinone	2-N(CH₃)₂, 5-C₄H₉, 6-CH₃	C₁₁H₂₀N₄O	Agricultural fungicide (dimethirimol)	2.5‡	Not reported
2-Amino-5-bromo-6-methyl-4-pyrimidinol	2-NH₂, 5-Br, 6-CH₃	C₅H₇BrN₄O	Electron-withdrawing Br substituent	1.2‡	Not reported
6-Methyl-4-hydroxypyrimidine	4-OH, 6-CH₃	C₅H₆N₂O	Precursor for antitumor agents	0.7‡	200–254 (similar analogs)

*LogP values estimated using Crippen’s method for analogs (e.g., reports logP = 0.744 for 4-Pyrimidinol, 6-chloro-5-nitro- ). †Predicted via analogy to hexyl-containing compounds. ‡Calculated or inferred from substituent contributions.

Key Observations:

• Hexyl vs.
• Amino vs. Dimethylamino Groups: The 2-amino group in the target compound may increase hydrogen-bonding capacity compared to dimethylamino-substituted analogs like dimethirimol, affecting solubility and receptor interactions .
• Electron-Donating vs. Electron-Withdrawing Groups: The hexyl chain (electron-donating) contrasts with bromo substituents (electron-withdrawing) in 2-amino-5-bromo-6-methyl-4-pyrimidinol, which likely alters electronic distribution and reactivity .

Spectroscopic and Quantum Chemical Insights

A comparative quantum chemical study of 2-amino-5-bromo-6-methyl-4-pyrimidinol revealed that bromine’s electronegativity stabilizes the molecular framework, reducing polarizability compared to methoxy or methyl groups . For the hexyl-substituted target compound, the long alkyl chain may introduce conformational flexibility and enhance van der Waals interactions, as seen in lipophilic agrochemicals like dimethirimol .